Cas no 2227758-13-4 ((3S)-3-(furan-2-yl)-3-hydroxypropanoic acid)
2227758-13-4 structure
Product Name:(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
CAS No:2227758-13-4
MF:C7H8O4
MW:156.136022567749
CID:6596846
PubChem ID:69050344
Update Time:2024-03-01
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
- EN300-1832666
- 2227758-13-4
- SCHEMBL4453575
-
- Inchi: 1S/C7H8O4/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5,8H,4H2,(H,9,10)/t5-/m0/s1
- InChI Key: NUKLZDAWVIVICG-YFKPBYRVSA-N
- SMILES: O1C=CC=C1[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 156.04225873g/mol
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 70.7Ų
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832666-0.05g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 0.05g |
$1632.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-0.1g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 0.1g |
$1711.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-0.25g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 0.25g |
$1789.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-0.5g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 0.5g |
$1866.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-1.0g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 1g |
$1944.0 | 2023-06-03 | ||
| Enamine | EN300-1832666-2.5g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 2.5g |
$3809.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-5.0g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 5g |
$5635.0 | 2023-06-03 | ||
| Enamine | EN300-1832666-10.0g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 10g |
$8357.0 | 2023-06-03 | ||
| Enamine | EN300-1832666-1g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 1g |
$1944.0 | 2023-09-19 | ||
| Enamine | EN300-1832666-5g |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid |
2227758-13-4 | 5g |
$5635.0 | 2023-09-19 |
(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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